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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Yellow 50, also known by its Colour Index name C.I. 29025, is a synthetic organic
compound classified as a direct dye.[1] It belongs to the double azo class of dyes.[1] This
technical guide provides a comprehensive overview of the chemical and physical properties of
Direct Yellow 50, its molecular structure, and available information on its synthesis and
analysis. This information is intended to be a valuable resource for researchers and scientists
in various fields, including chemistry, materials science, and drug development, where this dye
may be used as a fluorescent probe or for other research purposes.[2][3]

Chemical and Physical Properties

Direct Yellow 50 is a reddish-light yellow or orange powder.[4][5] It is known for its good
solubility in water, forming a golden-brown solution.[1][4] The dye is slightly soluble in ethanol
and insoluble in other organic solvents.[1][4] Its affinity for cellulose fibers is highest at 80°C.[1]
[4] The color of Direct Yellow 50 is largely unaffected by the presence of copper and iron ions.

[1]14]

Summary of Quantitative Data
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Property Value Reference(s)
CAS Number 3214-47-9 [11[2][3][6]
Molecular Formula C35H24N6Na4013S4 [11[2][3]
Molecular Weight 956.82 g/mol [1112][3][6]

Brown to reddish-brown solid;
Appearance [2][6]
Yellow powder

60 g/L at 60 °C; 80 g/L at 97

Water Solubility oc [1114]
Amax 402 nm [2]
EINECS Number 221-728-7 [6]

Chemical Structure

The chemical structure of Direct Yellow 50 is characterized by two azo groups (-N=N-)
connecting aromatic rings, a central urea moiety, and multiple sulfonate groups which impart its
water solubility.

Caption: Chemical structure of Direct Yellow 50.

Experimental Protocols
General Manufacturing Process

The synthesis of Direct Yellow 50 involves a multi-step process.[1][6] The primary raw
materials are 2-amino-4,8-naphthalenedisulfonic acid and m-toluidine.[6] The general
procedure is as follows:

o Diazotization: 2-amino-4,8-naphthalenedisulfonic acid undergoes diazotization.[6]
e Coupling: The resulting diazonium salt is coupled with m-toluidine to form a monoazo dye.[6]

o Condensation: Two molecules of the monoazo dye are then condensed with a carbonyl
source, such as bis(trichloromethyl) carbonate (triphosgene), to form the final Direct Yellow
50 molecule.[6]
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« Purification: The product is obtained by salting out, followed by filtration, drying, and
crushing.[6]

Analytical Methodologies

UV-Visible Spectroscopy: The concentration of Direct Yellow 50 in aqueous solutions can be
determined using UV-Visible spectroscopy. The maximum absorbance (Amax) of Direct Yellow
50 has been reported to be 402 nm.[2]

» Protocol for Determining Concentration:

o Prepare a stock solution of Direct Yellow 50 of a known concentration (e.g., 1000 mg/L) in
deionized water.[2]

o Prepare a series of standard solutions of known concentrations (e.g., 0.25 to 500 mg/L) by
diluting the stock solution.[2]

o Measure the absorbance of each standard solution at the Amax (402 nm) using a
spectrophotometer.[2]

o Plot a calibration curve of absorbance versus concentration.

o Measure the absorbance of the unknown sample and determine its concentration using
the calibration curve.[2]

Safety and Handling

Direct Yellow 50 is classified as a chemical for research use only and is not intended for
human or therapeutic use.[2][3] While it is not classified as a hazardous substance according to
GHS criteria in most reports, it is recommended to handle it with standard laboratory safety
precautions.[7] This includes wearing personal protective equipment such as gloves, safety
glasses, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.[8] In
case of a spill, it should be cleaned up promptly to avoid generating dust.[8]

Conclusion

This technical guide has summarized the key chemical and physical properties, structure, and
available experimental information for Direct Yellow 50. The provided data and protocols are
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intended to support researchers in their work with this compound. As with any chemical, it is
crucial to consult the relevant Safety Data Sheet (SDS) before use and to follow appropriate
safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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